2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one

• CAS No.: 56476-49-4
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 7-methyl-2-(2-oxopropyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C12H11NO3/c1-7-3-4-9-10(5-7)13-11(6-8(2)14)16-12(9)15/h3-5H,6H2,1-2H3
• InChI Key: NUIBTMJLDURUDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)OC(=N2)CC(=O)C

Description

2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methylanthranilic acid (25.0 g., 0.17 mole) and diketene (13.95 g., 0.17 mole) in CCl4 (250 ml.) was heated at reflux for 2.5 hours. Acetic anhydride (18.3 g., 0.18 mole) was added and the mixture was stirred under reflux for 16 hours. The mixture then was cooled and the product isolated by filtration; upon recrystallization there was obtained 2-acetonyl-7-methyl-4H-3,1-benzoxazin-4-one (17.4 g., 48 percent), mp 142°-144° C.